Cas no 1885-53-6 (1H-Isoindole-1,3(2H)-dione,2-([1,1'-biphenyl]-4-ylmethoxy)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-([1,1'-biphenyl]-4-ylmethoxy)-
• CAS No: 1885-53-6
• MF: C₂₁H₁₅NO₃
• MW: 329.348705530167
• CID: 232727
• PubChem ID: 341068
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2-([1,1'-biphenyl]-4-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-([1,1'-biphenyl]-4-ylmethoxy)-
• 2-[(4-phenylphenyl)methoxy]isoindole-1,3-dione
• 2-(biphenyl-4-ylmethoxy)isoindoline-1,3-dione
• N-(4-Phenyl-benzyloxy)-phthalimid
• N-(4-Phenylbenzyloxy)phthalimide
• N-biphenyl-4-ylmethoxy-phthalimide
• NSC372525
• SureCN9396061
• SCHEMBL9396061
• 2-([1,1'-Biphenyl]-4-ylmethoxy)isoindoline-1,3-dione
• NSC-372525
• DTXSID80321260
• 2-({[1,1'-biphenyl]-4-yl}methoxy)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[([1,1'-Biphenyl]-4-yl)methoxy]-1H-isoindole-1,3(2H)-dione
• 1885-53-6

• Inchi： 1S/C21H15NO3/c23-20-18-8-4-5-9-19(18)21(24)22(20)25-14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2
• InChI Key： JYUSHNFOXUEQIH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C2C=CC=CC=2)=CC=1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.10525
• Monoisotopic Mass: 329.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 516.6°Cat760mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.688
• PSA: 46.61
• LogP: 4.01930